Cas no 113021-12-8 (2-(4-ethylphenyl)-5-(4-methoxyphenyl)pyrazine)

• Product Name: 2-(4-ethylphenyl)-5-(4-methoxyphenyl)pyrazine
• CAS No: 113021-12-8
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• CID: 2609925
• PubChem ID: 13781557
• Update Time: 2025-04-21

2-(4-ethylphenyl)-5-(4-methoxyphenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-5-(4-methoxyphenyl)pyrazine
• 113021-12-8
• DTXSID50549292

• Inchi： 1S/C19H18N2O/c1-3-14-4-6-15(7-5-14)18-12-21-19(13-20-18)16-8-10-17(22-2)11-9-16/h4-13H,3H2,1-2H3
• InChI Key： NPSJUBJIXORUIV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN=C(C=N1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 290.141913202Da
• Monoisotopic Mass: 290.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35Ų